Cas no 1239610-74-2 (5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione)

• Product Name: 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione
• CAS No: 1239610-74-2
• MF: C₁₈H₂₀BrNO₃S
• MW: 410.325303077698
• CID: 1061486
• PubChem ID: 71314183
• Update Time: 2025-06-12

5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione Chemical and Physical Properties

Names and Identifiers

• 5-[[3-Bromo-4-(2-cyclohexylethoxy)phenyl]methylene]-2,4-thiazolidinedione
• (5E)-5-[[3-bromo-4-(2-cyclohexylethoxy)phenyl]methylidene]-1,3-thiazolidine-2,4-dione
• (5E)-5-{[3-Bromo-4-(2-cyclohexylethoxy)phenyl]methylidene}-1,3-thiazolidine-2,4-dione
• DTXSID00747206
• 1239610-74-2
• 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione

• Inchi： 1S/C18H20BrNO3S/c19-14-10-13(11-16-17(21)20-18(22)24-16)6-7-15(14)23-9-8-12-4-2-1-3-5-12/h6-7,10-12H,1-5,8-9H2,(H,20,21,22)/b16-11+
• InChI Key： NNJXJDRXWLCJSS-LFIBNONCSA-N
• SMILES： BrC1C=C(/C=C2\C(NC(=O)S\2)=O)C=CC=1OCCC1CCCCC1

Computed Properties

• Exact Mass: 409.03500
• Monoisotopic Mass: 409.03473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 84.19000
• LogP: 5.39810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione

Recent Advances in the Study of 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione (CAS: 1239610-74-2)

In recent years, the compound 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione (CAS: 1239610-74-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazolidinedione derivative has shown promising potential in various therapeutic applications, particularly in metabolic disorders and oncology. The following research brief provides an overview of the latest findings related to this compound, highlighting its mechanisms of action, pharmacological properties, and potential clinical applications.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the biological activity of 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione. Research indicates that this compound acts as a potent modulator of peroxisome proliferator-activated receptors (PPARs), particularly PPARγ, which plays a critical role in glucose metabolism and insulin sensitivity. In vitro and in vivo studies have demonstrated its efficacy in improving glycemic control and reducing insulin resistance, making it a potential candidate for the treatment of type 2 diabetes mellitus.

Beyond its metabolic effects, recent investigations have explored the anticancer properties of 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione. Preclinical studies have shown that this compound exhibits antiproliferative activity against various cancer cell lines, including breast, prostate, and colorectal cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, mediated through the modulation of key signaling pathways such as PI3K/Akt and MAPK. These findings suggest its potential as a novel chemotherapeutic agent or adjunct therapy in oncology.

Pharmacokinetic and toxicological studies have also been conducted to evaluate the safety profile of 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione. Initial results indicate favorable bioavailability and tissue distribution, with minimal adverse effects observed at therapeutic doses. However, further research is needed to fully characterize its pharmacokinetic properties and potential drug-drug interactions, particularly in the context of long-term administration.

In conclusion, the compound 5-3-Bromo-4-(2-cyclohexylethoxy)phenylmethylene-2,4-thiazolidinedione (CAS: 1239610-74-2) represents a promising candidate for the development of new therapeutic agents targeting metabolic disorders and cancer. Ongoing research efforts are focused on optimizing its pharmacological properties and exploring its potential in combination therapies. Future studies should aim to validate these findings in clinical settings, paving the way for its translation into clinical practice.